N-(4,6-dimethylbenzo[d]thiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H11N3O2S/c1-7-5-8(2)11-10(6-7)19-13(15-11)16-12(17)9-3-4-14-18-9/h3-6H,1-2H3,(H,15,16,17)
• InChI Key: IMXLDOJRSMWSSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=NO3)C
• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

Thiazole derivatives can be synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds can then be treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Activity

. This makes them potentially useful in the treatment of diseases caused by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Analgesic and Anti-inflammatory Activity

. This suggests potential applications in the treatment of pain and inflammation-related conditions.

Antimicrobial and Antifungal Activity

. This indicates their potential use in the development of new antimicrobial and antifungal agents.

Antiviral Activity

. This suggests potential applications in antiviral drug development.

Diuretic Activity

. This could make them useful in the treatment of conditions like hypertension and edema.

Anticonvulsant and Neuroprotective Activity

. This indicates their potential use in the treatment of neurological disorders such as epilepsy.

Antitumor and Cytotoxic Activity

. This suggests their potential use in cancer treatment.

Herbicidal Activity

. This indicates their potential use in the development of new herbicides.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary greatly depending on the specific compound. Some thiazole derivatives have been found to have several biological activities such as antihypertensive, anti-inflammatory, antischizophrenia, antibacterial, anti-HIV, hypnotics, antiallergic, analgesic, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.